Cas no 1803836-85-2 (4-Acetyl-2-cyanobenzo[d]oxazole)

• Product Name: 4-Acetyl-2-cyanobenzo[d]oxazole
• CAS No: 1803836-85-2
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 4819959
• Update Time: 2025-10-10

4-Acetyl-2-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-cyanobenzo[d]oxazole

• Inchi： 1S/C10H6N2O2/c1-6(13)7-3-2-4-8-10(7)12-9(5-11)14-8/h2-4H,1H3
• InChI Key： KDVQGZXSRUYSGO-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2=C1C=CC=C2C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9

Additional information on 4-Acetyl-2-cyanobenzo[d]oxazole

Professional Introduction to 4-Acetyl-2-cyanobenzo[d]oxazole (CAS No. 1803836-85-2)

4-Acetyl-2-cyanobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803836-85-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a structural motif well-documented for its broad spectrum of biological activities. The presence of both acetyl and cyano functional groups in its molecular framework imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The benzo[d]oxazole scaffold is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic bioactive molecules. Its aromatic system allows for diverse interactions with biological targets, including enzymes and receptors. In particular, 4-Acetyl-2-cyanobenzo[d]oxazole has been studied for its potential pharmacological effects, which may stem from its ability to modulate key cellular pathways. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological macromolecules, suggesting its utility in addressing various therapeutic challenges.

One of the most compelling aspects of 4-Acetyl-2-cyanobenzo[d]oxazole is its structural versatility. The acetyl group at the 4-position can serve as a point of modification for further derivatization, enabling the creation of analogues with enhanced potency or selectivity. Similarly, the cyano group at the 2-position introduces a polar moiety that can improve solubility and binding affinity. These features make it an attractive intermediate for synthesizing novel compounds targeting neurological disorders, inflammatory conditions, and even oncological diseases.

Recent studies have highlighted the significance of benzo[d]oxazole derivatives in medicinal chemistry. For instance, modifications to the core structure have led to compounds with demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The acetyl and cyano groups in 4-Acetyl-2-cyanobenzo[d]oxazole may play a role in such interactions by participating in hydrogen bonding or hydrophobic interactions with target proteins. Furthermore, the compound's ability to cross the blood-brain barrier has been explored, suggesting potential applications in central nervous system (CNS) disorders.

In vitro studies have shown that 4-Acetyl-2-cyanobenzo[d]oxazole exhibits inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, preliminary data indicate that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. Additionally, its interaction with other enzyme families, such as kinases and proteases, has been investigated as part of broader screening programs aimed at identifying new drug candidates.

The synthesis of 4-Acetyl-2-cyanobenzo[d]oxazole involves well-established organic chemistry techniques, including condensation reactions and functional group transformations. The process typically begins with readily available precursors, such as 2-amino benzoyl chloride and malononitrile, which are coupled under controlled conditions to form the benzo[d]oxazole core. Subsequent acetylation introduces the acetyl group at the 4-position, while cyanation completes the molecular structure. This synthetic route is scalable and adaptable, allowing for large-scale production when necessary.

The pharmacokinetic profile of 4-Acetyl-2-cyanobenzo[d]oxazole is another critical aspect that has been examined. Studies indicate that it exhibits moderate oral bioavailability and reasonable metabolic stability, suggesting its potential for clinical translation. However, further investigations into its degradation pathways and interaction with metabolic enzymes are necessary to optimize its therapeutic window. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize its metabolites and assess its safety profile.

From a regulatory perspective, 4-Acetyl-2-cyanobenzo[d]oxazole falls under standard guidelines for chemical substances used in pharmaceutical research. Its handling requires adherence to good laboratory practices (GLP) to ensure reproducibility and accuracy in experimental outcomes. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development pipeline for this compound by leveraging shared resources and expertise.

The future directions for research on 4-Acetyl-2-cyanobenzo[d]oxazole include exploring its mechanism of action in greater detail through structural biology approaches such as X-ray crystallography or cryo-electron microscopy. Additionally, preclinical studies are planned to evaluate its efficacy and safety in animal models before moving into human trials. The integration of artificial intelligence (AI) tools into drug discovery has also opened new avenues for optimizing this compound's properties through virtual screening and de novo design strategies.

In conclusion,4-Acetyl-2-cyanobenzo[d]oxazole (CAS No. 1803836-85-2) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to make meaningful contributions to medicine over the coming years.